Cas no 1707582-31-7 (2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde)

• Product Name: 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde
• CAS No: 1707582-31-7
• MF: C₁₆H₁₀Cl₂N₂O₃
• MW: 349.16820192337
• CID: 5152152
• Update Time: 2026-03-03

2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde

• Inchi： 1S/C16H10Cl2N2O3/c17-12-5-11(6-13(18)7-12)16-19-15(23-20-16)9-22-14-4-2-1-3-10(14)8-21/h1-8H,9H2
• InChI Key： AQOKBTXEGFNKRK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1OCC1ON=C(C2=CC(Cl)=CC(Cl)=C2)N=1

Additional information on 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde

Introduction to 2-[3-(3,5-Dichloro-phenyl-[1,2,4]oxadiazol-5-ylmethoxy)-benzaldehyde (CAS No: 1707582-31-7)

2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde, identified by its CAS number 1707582-31-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of an aromatic aldehyde group conjugated with an [1,2,4]oxadiazole moiety, which is further substituted with a 3,5-Dichloro-phenyl group and a methoxy functional group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde is highly relevant to the current advancements in medicinal chemistry. The benzaldehyde moiety is well-known for its role as an intermediate in the synthesis of various pharmacologically active compounds. Additionally, the [1,2,4]oxadiazole ring is a heterocyclic structure that has been extensively studied for its biological activity. This class of compounds has demonstrated potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications.

The presence of the 3,5-Dichloro-phenyl group in this compound introduces additional electronic properties that can influence its reactivity and biological activity. Chlorinated aromatic rings are often incorporated into drug molecules to enhance their metabolic stability and binding affinity to biological targets. The methoxy group further modulates the electronic environment of the molecule, potentially affecting its pharmacokinetic properties.

In recent years, there has been a growing interest in the development of novel scaffolds based on heterocyclic compounds for therapeutic applications. The combination of an aldehyde group with an [1,2,4]oxadiazole core has been explored in several studies for its potential to interact with biological targets in unique ways. For instance, studies have shown that oxadiazole derivatives can exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory processes.

The synthesis of 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the aldehyde group at the para position relative to the methoxy-substituted carbon allows for further functionalization via condensation reactions with various nucleophiles. This flexibility makes the compound a valuable building block for the synthesis of more complex derivatives.

The biological evaluation of this compound has been a focus of several research groups. Preliminary studies have suggested that derivatives of this type may exhibit desirable pharmacological properties. For example, modifications to the [1,2,4]oxadiazole ring or the aromatic substituents could lead to enhanced binding affinity to specific biological targets. Additionally, the aldehyde group can be used for further derivatization to explore different pharmacophoric motifs.

The potential applications of 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. The presence of multiple functional groups provides opportunities for diverse chemical transformations that can lead to novel products with enhanced properties.

In conclusion, 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde (CAS No: 1707582-31-7) represents a promising compound with significant potential in pharmaceutical and chemical research. Its structural features and functional groups make it a versatile molecule that can be explored for various applications. Further studies are warranted to fully elucidate its biological activity and synthetic utility.